Cas no 1012-95-9 (3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• CAS No: 1012-95-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD22681918
• CID: 4566700
• PubChem ID: 12420775
• Update Time: 2025-10-05

3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• 3H-1,2,4-Triazol-3-one, 5-ethyl-2,4-dihydro-4-phenyl-
• 3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• MDL： MFCD22681918
• Inchi： 1S/C10H11N3O/c1-2-9-11-12-10(14)13(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,14)
• InChI Key： DEPZXPVHVADAEY-UHFFFAOYSA-N
• SMILES： N1=C(CC)N(C2=CC=CC=C2)C(=O)N1

Computed Properties

• Exact Mass: 189.090212g/mol
• Monoisotopic Mass: 189.090212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.21g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles